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Compound of Interest

Compound Name: d-Camphoric acid

Cat. No.: B196137 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential, immediate safety and logistical

information for the proper use of d-Camphoric acid, with a focus on personal protective

equipment (PPE), operational procedures, and disposal plans to ensure a secure laboratory

environment.

Hazard Identification and Personal Protective Equipment
(PPE)
d-Camphoric acid is classified as harmful if swallowed and may cause skin and eye irritation.

[1][2] Adherence to the following PPE guidelines is mandatory to minimize exposure and

ensure a safe laboratory environment.

Table 1: Personal Protective Equipment (PPE) for d-Camphoric Acid
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Protection Type Specifications and Recommendations

Eye and Face Protection

Wear chemical safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US)

standards.[3]

Hand Protection

Chemical-resistant, impervious gloves are

required. Nitrile rubber gloves with a minimum

thickness of 0.11 mm are a suitable option,

offering a breakthrough time of approximately

480 minutes.[1] Always inspect gloves before

use and employ proper glove removal

techniques to prevent skin contact.

Skin and Body Protection

A lab coat or other impervious clothing should

be worn to prevent skin exposure.[1] For larger

quantities or where there is a risk of splashing,

fire/flame resistant and impervious clothing

should be considered.[3]

Respiratory Protection

Under normal conditions with adequate

ventilation, respiratory protection is not typically

required.[1] If dust is generated or if exposure

limits are exceeded, a full-face respirator should

be used.[1][3]

Physicochemical and Safety Data
A summary of the key quantitative data for d-Camphoric acid is provided below for easy

reference.

Table 2: Physicochemical and Safety Data for d-Camphoric Acid
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Property Value

Molecular Formula C10H16O4

Molecular Weight 200.23 g/mol [4]

Appearance White to beige powder/solid[2][5]

Melting Point 183 - 187 °C (361.4 - 368.6 °F)[5]

Occupational Exposure Limits No data available[3][6]

Procedural Guidance: From Handling to Disposal
The following sections provide step-by-step protocols for the safe handling, storage, and

disposal of d-Camphoric acid.

Operational Plan: Safe Handling and Storage
Ventilation: Always handle d-Camphoric acid in a well-ventilated area, such as a chemical

fume hood, to minimize the inhalation of dust or aerosols.[1][7]

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes.[1]

[7] Do not eat, drink, or smoke when using this product.[4][6]

Grounding: To prevent fire caused by electrostatic discharge, use non-sparking tools and

ensure proper grounding of equipment.[3]

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[3][7] Keep

it away from incompatible materials such as oxidizing agents.[7]

Spill Management Protocol
Evacuate: Immediately evacuate personnel from the spill area.[1]

Ventilate: Ensure the area is well-ventilated.[1]

Containment: Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust

formation.[1][7]
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Collection: Place the spilled material into a suitable, labeled container for disposal.[1][7]

Decontamination: Clean the spill area thoroughly.

Disposal Plan
Dispose of d-Camphoric acid and any contaminated materials through a licensed professional

waste disposal service.[1]

Waste Identification: Characterize the waste as hazardous.

Containment: Collect waste in a designated, properly labeled, and sealed container

compatible with the acid.[8]

Labeling: Clearly label the container with "Hazardous Waste" and the chemical name.[8]

Disposal Method: One approved method is to dissolve or mix the material with a combustible

solvent and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.

[1] In-house neutralization with a weak base like sodium bicarbonate may be possible if

permitted and feasible, but a thorough risk assessment must be conducted.[8]

Visual Workflow for Handling d-Camphoric Acid
The following diagram illustrates the logical workflow for the safe handling of d-Camphoric
acid, from preparation to disposal.
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Workflow for Handling d-Camphoric Acid
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Caption: Logical workflow for handling d-Camphoric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

